4-Butyl-4-(dimethylamino)cyclohexanone

• Molecular Formula: C12H23NO
• Molecular Weight: 197.32 g/mol
• IUPAC Name: 4-butyl-4-(dimethylamino)cyclohexan-1-one
• InChI: InChI=1S/C12H23NO/c1-4-5-8-12(13(2)3)9-6-11(14)7-10-12/h4-10H2,1-3H3
• InChI Key: DPVUFUOYOCNVCZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(CCC(=O)CC1)N(C)C

Description

4-Butyl-4-(dimethylamino)cyclohexanone is a useful research compound. Its molecular formula is C12H23NO and its molecular weight is 197.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

(8-butyl-1,4-dioxa-spiro[4.5]dec-8-yl)-dimethylamine hydrochloride (41.8 g, 0.15 mmole) was dissolved in water (78 ml) and 37% hydrochloric acid (100 ml, 1.2 mole) was added while stirring and cooling with ice. The clear reaction mixture was stirred for 7 days at room temperature. After completion of the hydrolysis the reaction mixture was extracted with diethyl ether (2×70 ml). The organic extracts were discarded. The aqueous phase was made alkaline with 5N sodium hydroxide solution (approximately 250 ml) while cooling with ice, and vigorously stirred. The solution was extracted with diethyl ether (3×100 ml). The combined organic extracts were washed with water (2×70 ml), dried and concentrated by evaporation. 4-butyl-4-dimethylamino-cyclohexanone (Ket-9) was obtained as a pale brown oil in a yield of 96% (28.4 g). The yield of ketone—referred to the ketal used in the first stage—was 75%.